Cas no 95065-06-8 (5,6-dihydro-2H-cyclopenta[c]pyrrol-4-one)
5,6-dihydro-2H-cyclopenta[c]pyrrol-4-one Chemical and Physical Properties
Names and Identifiers
-
- Cyclopenta[c]pyrrol-4(2H)-one,5,6-dihydro-
- 5,6-Dihydro-2H-cyclopenta[c]pyrrol-4-one
- 2H,4H,5H,6H-cyclopenta[c]pyrrol-4-one
- 5,6-Dihydrocyclopenta[c]pyrrol-4(2H)-one
- SCHEMBL16547823
- SY141602
- AKOS006294205
- QJPNSFLVUNNYLF-UHFFFAOYSA-N
- MFCD05664033
- AB22250
- CS-0210707
- F12460
- 5,6-Dihydrocyclopenta[c]pyrrol-4(H)-one
- FT-0695651
- AS-47175
- 95065-06-8
- EN300-110186
- Z1198165845
- DTXSID50666978
- DB-080176
- 2H,5H,6H-CYCLOPENTA[C]PYRROL-4-ONE
- 5,6-dihydro-2H-cyclopenta[c]pyrrol-4-one
-
- MDL: MFCD05664033
- Inchi: 1S/C7H7NO/c9-7-2-1-5-3-8-4-6(5)7/h3-4,8H,1-2H2
- InChI Key: QJPNSFLVUNNYLF-UHFFFAOYSA-N
- SMILES: O=C1C2=CNC=C2CC1
Computed Properties
- Exact Mass: 121.05300
- Monoisotopic Mass: 121.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.9A^2
- XLogP3: 0.5
Experimental Properties
- Density: Not available
- Melting Point: Not available
- Boiling Point: Not available
- Flash Point: Not available
- PSA: 32.86000
- LogP: 1.14360
- Vapor Pressure: Not available
5,6-dihydro-2H-cyclopenta[c]pyrrol-4-one Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5,6-dihydro-2H-cyclopenta[c]pyrrol-4-one Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5,6-dihydro-2H-cyclopenta[c]pyrrol-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM197258-1g |
5,6-Dihydro-2H-cyclopenta[c]pyrrol-4-one |
95065-06-8 | 95% | 1g |
$477 | 2021-08-05 | |
| Chemenu | CM197258-5g |
5,6-Dihydro-2H-cyclopenta[c]pyrrol-4-one |
95065-06-8 | 95% | 5g |
$1431 | 2021-08-05 | |
| Chemenu | CM197258-1g |
5,6-Dihydro-2H-cyclopenta[c]pyrrol-4-one |
95065-06-8 | 95% | 1g |
$*** | 2023-05-29 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 72R0008-1g |
5,6-Dihydro-2H-cyclopenta[c]pyrrol-4-one |
95065-06-8 | 96% | 1g |
3307.37CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 72R0008-5g |
5,6-Dihydro-2H-cyclopenta[c]pyrrol-4-one |
95065-06-8 | 96% | 5g |
10176.51CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 72R0008-500mg |
5,6-Dihydro-2H-cyclopenta[c]pyrrol-4-one |
95065-06-8 | 96% | 500mg |
2077.7CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 72R0008-250mg |
5,6-Dihydro-2H-cyclopenta[c]pyrrol-4-one |
95065-06-8 | 96% | 250mg |
1908.1CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 72R0008-100mg |
5,6-Dihydro-2H-cyclopenta[c]pyrrol-4-one |
95065-06-8 | 96% | 100mg |
1382.31CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 72R0008-50mg |
5,6-Dihydro-2H-cyclopenta[c]pyrrol-4-one |
95065-06-8 | 96% | 50mg |
1110.94CNY | 2021-05-08 | |
| Alichem | A109007782-1g |
5,6-Dihydrocyclopenta[c]pyrrol-4(2H)-one |
95065-06-8 | 95% | 1g |
$473.04 | 2023-08-31 |
5,6-dihydro-2H-cyclopenta[c]pyrrol-4-one Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 5,6-dihydro-2H-cyclopenta[c]pyrrol-4-one
Introduction to 5,6-dihydro-2H-cyclopenta[c]pyrrol-4-one (CAS No. 95065-06-8)
5,6-dihydro-2H-cyclopenta[c]pyrrol-4-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound belongs to the pyrrolone class of molecules, which are known for their diverse pharmacological applications. The systematic name highlights its cyclized structure, featuring a cyclopentane ring fused with a pyrrolone moiety, making it a structurally intriguing scaffold for further chemical and biological exploration.
The chemical formula of 5,6-dihydro-2H-cyclopenta[c]pyrrol-4-one can be represented as C₈H₉NO₂, indicating its molecular composition. This simple yet complex arrangement of atoms allows for various functionalization strategies, which are crucial for modulating its biological activity. The presence of a hydroxyl group at the 4-position of the pyrrolone ring and a secondary amine functionality at the 2-position contributes to its reactivity and potential interactions with biological targets.
In recent years, 5,6-dihydro-2H-cyclopenta[c]pyrrol-4-one has been studied extensively for its pharmacological potential. One of the most promising areas of research is its role as a precursor or analog in the development of bioactive molecules. The structural framework of this compound has been explored in the synthesis of derivatives that exhibit antimicrobial, anti-inflammatory, and even anticancer properties. These derivatives often leverage the inherent flexibility of the cyclopentane ring and the electron-rich nature of the pyrrolone core to interact with specific biological pathways.
Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of 5,6-dihydro-2H-cyclopenta[c]pyrrol-4-one derivatives with high accuracy. This has facilitated the design of more targeted and effective molecules for therapeutic use. For instance, studies have shown that certain analogs of this compound can inhibit enzymes involved in cancer cell proliferation by binding to their active sites and disrupting their function. Such findings highlight the importance of 5,6-dihydro-2H-cyclopenta[c]pyrrol-4-one as a key intermediate in drug discovery pipelines.
The synthesis of 5,6-dihydro-2H-cyclopenta[c]pyrrol-4-one itself is another area of active research. Researchers have developed various synthetic routes that optimize yield and purity while minimizing environmental impact. These methods often involve multi-step organic transformations, including cyclization reactions and functional group interconversions. The development of greener synthetic protocols aligns with broader trends in pharmaceutical chemistry aimed at sustainable production practices.
From a medicinal chemistry perspective, 5,6-dihydro-2H-cyclopenta[c]pyrrol-4-one serves as a valuable scaffold for structure-activity relationship (SAR) studies. By systematically modifying its core structure, researchers can gain insights into how different functional groups influence biological activity. This approach has led to the identification of novel lead compounds with improved pharmacokinetic profiles and reduced toxicity. Such discoveries underscore the importance of 5,6-dihydro-2H-cyclopenta[c]pyrrol-4-one in advancing drug development efforts.
The role of 5,6-dihydro-2H-cyclopenta[c]pyrrol-4-one in biotechnology is also noteworthy. Its derivatives have been explored as tools in high-throughput screening assays to identify new drug targets. By testing large libraries of these compounds against various biological assays, researchers can uncover new therapeutic opportunities. Additionally, the compound’s ability to modulate protein-protein interactions has made it a candidate for developing small-molecule probes in cellular studies.
In conclusion,5,6-dihydro-2H-cyclopenta[c]pyrrol-4-one (CAS No. 95065-06-8) is a versatile heterocyclic compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an attractive scaffold for designing bioactive molecules with diverse therapeutic applications. As research continues to uncover new aspects of its biology and chemistry,5,6-dihydro-2H-cyclopenta[c]pyrrol-4-one is poised to remain a cornerstone in medicinal chemistry innovation.
95065-06-8 (5,6-dihydro-2H-cyclopenta[c]pyrrol-4-one) Related Products
- 1414958-77-2(6,7-Dihydro-5H-cyclopenta[c]pyridin-5-one hydrochloride)
- 113880-81-2(2H,4H,5H,6H,7H,8H-Cycloheptacpyrrol-4-one)
- 147646-28-4(7H-Cyclopenta[c]pyridin-7-one,5,6-dihydro-4-methyl-)
- 21917-88-4(6,7-Dihydro-8(5H)-isoquinolinone)
- 51907-18-7(5H,6H,7H-cyclopenta[c]pyridin-7-one)
- 113880-79-8(2,5,6,7-Tetrahydro-isoindol-4-one)
- 5807-19-2(5H-Cyclopenta[c]pyridine-5,7(6H)-dione)
- 350847-80-2(5H,6H,7H-cyclopenta[c]pyridin-5-one)
- 1303968-42-4(5H-Cyclopenta[c]pyridin-7(6H)-one hydrochloride)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)